Cas no 1891230-16-2 (2-(2-chloro-4-methylphenyl)-2-methylpropan-1-ol)

2-(2-Chloro-4-methylphenyl)-2-methylpropan-1-ol is a chlorinated aromatic alcohol with a branched alkyl chain, offering versatility as an intermediate in organic synthesis. Its structure, featuring both a chloro and methyl substituent on the phenyl ring, enhances reactivity in electrophilic and nucleophilic transformations. The tertiary alcohol group provides stability while allowing further functionalization, making it valuable for pharmaceutical and agrochemical applications. The compound's well-defined stereochemistry and purity ensure consistent performance in complex reactions. Its balanced lipophilicity and steric hindrance contribute to controlled reactivity, facilitating selective derivatization. Suitable for use in fine chemical synthesis, this intermediate demonstrates reliable scalability and compatibility with standard laboratory protocols.
2-(2-chloro-4-methylphenyl)-2-methylpropan-1-ol structure
1891230-16-2 structure
Product Name:2-(2-chloro-4-methylphenyl)-2-methylpropan-1-ol
CAS No:1891230-16-2
MF:C11H15ClO
MW:198.689202547073
CID:6350236
PubChem ID:117288132
Update Time:2025-10-31

2-(2-chloro-4-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloro-4-methylphenyl)-2-methylpropan-1-ol
    • EN300-1993049
    • 1891230-16-2
    • Inchi: 1S/C11H15ClO/c1-8-4-5-9(10(12)6-8)11(2,3)7-13/h4-6,13H,7H2,1-3H3
    • InChI Key: QRXIKBIUCUDWED-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C=CC=1C(C)(C)CO

Computed Properties

  • Exact Mass: 198.0811428g/mol
  • Monoisotopic Mass: 198.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

2-(2-chloro-4-methylphenyl)-2-methylpropan-1-ol Pricemore >>

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Additional information on 2-(2-chloro-4-methylphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 2-(2-Chloro-4-methylphenyl)-2-methylpropan-1-ol (CAS No. 1891230-16-2)

2-(2-Chloro-4-methylphenyl)-2-methylpropan-1-ol (CAS No. 1891230-16-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique chloro-methylphenyl and methylpropanol structure, is widely utilized in the development of advanced materials and bioactive molecules. Its molecular formula, C11H15ClO, and distinct functional groups make it a valuable building block in modern organic chemistry.

The growing demand for 2-(2-chloro-4-methylphenyl)-2-methylpropan-1-ol is driven by its versatility in synthesizing high-value compounds, particularly in the pharmaceutical and agrochemical industries. Researchers and manufacturers are increasingly exploring its potential as a precursor for drug discovery and crop protection agents. With the rise of green chemistry and sustainable synthesis methods, this compound’s efficient production and application align with global trends toward environmentally friendly practices.

One of the most frequently asked questions about CAS No. 1891230-16-2 revolves around its synthetic routes and purification techniques. Advanced methods such as catalytic hydrogenation and column chromatography are often employed to achieve high-purity yields. Additionally, its solubility in common organic solvents like ethanol and dichloromethane makes it a practical choice for laboratory and industrial applications. These properties are critical for researchers focusing on structure-activity relationships (SAR) in medicinal chemistry.

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The compound’s mechanism of action in biological systems is another area of interest. While not directly bioactive, its derivatives have shown promise in enzyme inhibition and receptor modulation, making it a focal point for pharmacological research. Recent studies highlight its role in designing next-generation therapeutics, particularly for metabolic and neurological disorders. This aligns with the broader scientific community’s emphasis on precision medicine and targeted drug delivery.

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In summary, 2-(2-Chloro-4-methylphenyl)-2-methylpropan-1-ol (CAS No. 1891230-16-2) represents a critical intermediate in contemporary chemical synthesis. Its multifaceted applications, coupled with ongoing advancements in organic synthesis and material science, position it as a compound of enduring significance. As industries continue to innovate, the demand for high-quality, well-characterized compounds like this will only grow, reinforcing its role in shaping the future of chemical research and development.

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